5,6-Dehydro-Tigecycline
5,6-Dehydro-Tigecycline
Brand Name:
Vulcanchem
CAS No.:
1633815-62-9
VCID:
VC0051083
InChI:
InChI=1S/C29H37N5O8/c1-28(2,3)31-11-17(35)32-15-10-16(33(4)5)13-8-12-9-14-21(34(6)7)24(38)20(27(30)41)26(40)29(14,42)25(39)18(12)23(37)19(13)22(15)36/h8,10,14,21,31,36-37,40,42H,9,11H2,1-7H3,(H2,30,41)(H,32,35)/t14-,21-,29-/m0/s1
SMILES:
CC(C)(C)NCC(=O)NC1=CC(=C2C=C3CC4C(C(=O)C(=C(C4(C(=O)C3=C(C2=C1O)O)O)O)C(=O)N)N(C)C)N(C)C
Molecular Formula:
C29H37N5O8
Molecular Weight:
583.642
5,6-Dehydro-Tigecycline
CAS No.: 1633815-62-9
Reference Standards
VCID: VC0051083
Molecular Formula: C29H37N5O8
Molecular Weight: 583.642
| CAS No. | 1633815-62-9 |
|---|---|
| Product Name | 5,6-Dehydro-Tigecycline |
| Molecular Formula | C29H37N5O8 |
| Molecular Weight | 583.642 |
| IUPAC Name | (4S,4aS,12aR)-9-[[2-(tert-butylamino)acetyl]amino]-4,7-bis(dimethylamino)-1,10,11,12a-tetrahydroxy-3,12-dioxo-4a,5-dihydro-4H-tetracene-2-carboxamide |
| Standard InChI | InChI=1S/C29H37N5O8/c1-28(2,3)31-11-17(35)32-15-10-16(33(4)5)13-8-12-9-14-21(34(6)7)24(38)20(27(30)41)26(40)29(14,42)25(39)18(12)23(37)19(13)22(15)36/h8,10,14,21,31,36-37,40,42H,9,11H2,1-7H3,(H2,30,41)(H,32,35)/t14-,21-,29-/m0/s1 |
| Standard InChIKey | HCBMYLFDSCQUMM-MSBURMCDSA-N |
| SMILES | CC(C)(C)NCC(=O)NC1=CC(=C2C=C3CC4C(C(=O)C(=C(C4(C(=O)C3=C(C2=C1O)O)O)O)C(=O)N)N(C)C)N(C)C |
| Synonyms | (4S,4aS,12aS)-4,7-Bis(dimethylamino)-9-[[2-[(1,1-dimethylethyl)amino]acetyl]amino]-1,4,4a,5,11,12a-hexahydro-3,10,12,12a-tetrahydroxy-1,11-dioxo-2-naphthacenecarboxamide |
| PubChem Compound | 117675002 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume